Helium

• IUPAC Name: helium
• InChI: InChI=1S/He
• InChI Key: SWQJXJOGLNCZEY-UHFFFAOYSA-N
• Canonical SMILES: [He]
• Molecular Formula: He
• DSSTOX Substance ID: DTXSID7036402
• Molecular Weight: 4.00260 g/mol
• Physical Description: Helium appears as a colorless, odorless, noncombustible gas. Can asphyxiate. Inhalation causes the voice to become squeaky (Mickey Mouse voice). Exposure of the container to prolonged heat or fire can cause it to rupture violently and rocket. If liquefied, contact of the very cold liquid with water causes violent boiling. Pressures may build to dangerous levels if the liquid contacts water in a closed container. Used in arc welding, to trace leaks in refrigeration and other closed systems and as a lifting gas for lighter-than-air aircraft., Helium is a colorless odorless gas. It is lighter than air. It is nonflammable and is only slightly soluble in water. It is chemically inert. When shipped as a liquid it is very cold and will solidify all other gases. Contact with the liquid will cause severe frostbite. Liquid helium is used in cryogenic research and as a nuclear reactor coolant., Gas or Vapor; Gas or Vapor, Liquid; Liquid, Colourless, odourless, non-flammable gas, An inert gas that is colorless and odorless; [ACGIH], Liquid, ODOURLESS COLOURLESS REFRIGERATED LIQUEFIED GAS.
• Boiling Point: -268.928 °C, -268.9 °C
• Solubility: 1.5mg/L, Very slightly soluble in water: at 0 °C, 0.97 mL/100 mL; at 50 °C, 1.08 mL/100 mL, Insoluble in ethanol, In water, 2.50 mg/L at 21 °C, 2.5 mg/L @ 21C (exp), Solubility in water, ml/100ml at 20 °C: 0.86
• Density: 1.64 g/L, Liquid helium has unique thermodynamic properties ... Refractive index 1,026, density 0.125 and is called a "quantum fluid" because it exhibits atomic properties on a macroscopic scale. Its BP is near absolute zero and viscosity is 25 micropoises (water = 10,000). He II, formed on cooling HE I below its transition point, has the usual property of superfluidity, extremely high thermal conductivity, and viscosity approaching zero.
• Vapor Density: Relative vapor density (air = 1): 0.14
• Impurities: Impurities /potential/: water, total hydrocarbons as methane; oxygen; nitrogen; neon; hydrogen; and CO/CO2
• Color/Form: Colorless gas, Liquid helium (He-4) exists in 2 forms: He-4 I and He-4 II, with a sharp transition point at 2.174 K (3.83 cm Hg)
• CAS No.: 7440-59-7, 71086-78-7
• Melting Point: No triple point, -272.2 °C

Description

Helium is an indispensable element in modern scientific research due to its unique physical properties, including the lowest boiling point of any element (-268.9°C or -452°F) and its chemical inertness . Its primary research and industrial applications are critical in advancing technology and science. In cryogenics, liquid this compound is the only coolant capable of reaching the temperatures necessary to operate superconducting magnets in Nuclear Magnetic Resonance (NMR) spectrometers, Magnetic Resonance Imaging (MRI) scanners, and quantum computing systems . The semiconductor industry relies heavily on this compound for its inert properties, using it as a purge gas and a protective atmosphere for growing silicon crystals and etching microscopic components on chips; this sector consumes about 24% of global supply and is projected to grow to 30% by 2030 . Furthermore, this compound is crucial for leak detection in high-value manufacturing, such as for EV batteries and aerospace components, and is used as a carrier gas in gas chromatography and other analytical techniques . Recent groundbreaking studies have revealed that this compound, long considered chemically inert, can form stable compounds with iron under the extreme pressures found in the Earth's core, opening new avenues for geophysical and high-pressure chemistry research . Researchers should note that the global this compound market faces significant supply constraints and volatility, driven by geopolitical factors, limited production sources, and surging demand . This product, of ultra-high purity, is supplied strictly For Research Use Only and is not intended for diagnostic, therapeutic, or personal applications.

Isotopic Investigations and Geochemical Tracing Applications

Isotopic Applications in Earth System Science

This compound isotopes serve as critical tools for understanding the Earth's interior and its interactions with surface environments. The ratio of He to He, often expressed relative to the atmospheric ratio (), provides insights into the sources and pathways of volatile elements within the Earth's various reservoirs frontiersin.orgresearchgate.net.

This compound Isotope Geochemistry for Mantle Processes and Tectonic Implications

The distinct origins of this compound isotopes are fundamental to their application in mantle geochemistry. Primordial He was trapped within the Earth's mantle during its formation, making it a vestige of the Big Bang and stellar nuclear fusion reactions frontiersin.orgusgs.govwikipedia.org. In contrast, He is continuously produced in the Earth's crust through the radioactive alpha decay of uranium (U) and thorium (Th) series elements frontiersin.orgusgs.gov. This difference in origin leads to characteristic He/He ratios in different Earth reservoirs. For instance, the upper mantle typically exhibits a He/He value of approximately 8 ± 1 times the atmospheric ratio (), while crustal values are significantly lower, approaching 0.05 frontiersin.org.

Mantle Plumes: High He/He ratios observed in oceanic basalts, particularly from volcanic hotspots such as Hawaii, Yellowstone, and Iceland, are often interpreted as a signature of deep-rooted mantle plumes originating from a primordial, undegassed reservoir in the lower mantle mantleplumes.orgsciencedaily.comilo.org. These "hotter, more buoyant" plumes are thought to entrain material with high He/He ratios, suggesting the existence of a dense, relatively undisturbed primordial reservoir deep within the Earth that has survived for billions of years sciencedaily.comilo.org. However, alternative interpretations propose that these high ratios may reflect incomplete degassing of the deep Earth during continent and ocean crust formation, rather than requiring a pristine, undegassed reservoir nih.govuio.no. Studies have shown that island groups with the highest primordial signal exhibit chemical and isotopic similarities to mid-ocean-ridge basalts (MORB), indicating a shared history of mantle trace element depletion through magmatism nih.govuio.no.

Subduction Zones: this compound isotopes are sensitive tracers for deconvoluting mantle and crustal volatile sources in subduction zones, which are interfaces where elements are actively cycled between Earth's interior and exterior frontiersin.orgresearchgate.netnsf.gov. While carbon is readily recycled into the mantle through subduction, this compound is generally not thought to be recycled by these processes frontiersin.orgresearchgate.net. Investigations in regions like the Andean Convergent Margin have shown that He/He ratios can vary significantly, with lower values in areas of greater crustal thickness, suggesting more substantial crustal inputs (i.e., assimilation of He) into the this compound budget frontiersin.orgnsf.gov. The presence of mantle-derived this compound in subduction zones is closely linked to current or recent magmatism, as mantle melting is the primary mechanism for transferring primordial He to the lithosphere researchgate.netresearchgate.net. Elevated He/He ratios around volcanoes can indicate the presence of a magmatic plumbing system researchgate.netresearchgate.net.

This compound Isotope Ratios in Geological Reservoirs

Source	He/He Ratio (R/R)	Reference
Upper Mantle (typical)	~8 ± 1	frontiersin.orgmantleplumes.org
Crustal (Radiogenic)	~0.05	frontiersin.org
Atmospheric	1 ()	frontiersin.orgresearchgate.net
Arc Gases (mean)	5.4 ± 1.9	frontiersin.org
Central Volcanic Zone (CVZ) Backarc	0.1 to 2.6	frontiersin.org
Southern Volcanic Zone (SVZ)	0.7 to 5.0	frontiersin.org
Uraniferous rocks	as low as	tandfonline.com
Lithium-bearing rocks	10-15	tandfonline.com
Tarim Basin (primarily crustal)	not exceeding 0.1	mdpi.com

Utilization in Mineral and Hydrocarbon Exploration

The distinct isotopic signatures and high mobility of this compound make it a valuable tool in the exploration for mineral deposits and hydrocarbon reservoirs. This compound isotope geochemistry is a developing research area with important applications in earth resources publish.csiro.autandfonline.compublish.csiro.au.

Mineral Exploration: The dispersion of this compound isotopes in the near-surface environment serves as an important indicator for the presence of uranium mineralization and heavy mineral deposits tandfonline.compublish.csiro.autandfonline.compublish.csiro.au. Specifically, surface atmospheric, soil gas, and groundwater this compound anomalies related to uranium mineralization are characterized by very low He/He ratios due to the significant production of He from the radioactive decay of uranium tandfonline.com. This compound anomalies have also been detected over buried mineral deposits and are commonly associated with geothermal areas earthref.orgosti.gov. The detection of multiple this compound anomalies, such as those observed at the Perch River Project, can suggest substantial concealed uranium mineralization themarketbull.com.au. These anomalies are often linked to deep, permeable faults, which act as conduits for this compound migration from depth to the surface themarketbull.com.aueti-geochemistry.comtandfonline.com.

Hydrocarbon Exploration: this compound isotopes are also employed in the exploration for oil and gas reservoirs and in defining hydrocarbon structure boundaries tandfonline.compublish.csiro.autandfonline.compublish.csiro.au. The isotopic composition of this compound in a gas or oil reservoir is a combination of local sources and migration from lateral zones within hydrocarbon source rocks tandfonline.com. This compound's high mobility suggests a ready escape mechanism through slow diffusion via overlying cap rock and subsequent dissolution in pore fluids, allowing transport to the surface publish.csiro.au. Distinguishing hydrocarbon-associated this compound from other sources, such as uranium mineralization or geothermal activity, necessitates a detailed understanding of this compound's origin and behavior tandfonline.com. Furthermore, the accumulation of radiogenic He, produced by natural radioactivity, can serve as a geochronometer, providing a quantitative estimate of hydrocarbon residence times within a reservoir epcmholdings.com.

Observed this compound Anomalies in Fault Zones

Location	This compound Anomaly (ppm)	Associated Feature
Glacier National Park	1243	Deep faults
San Andreas Fault	350	Deep faults
Duchesne Fault Zone	372	Deep faults

Environmental Tracing with this compound Isotopes (e.g., Eolian Dust Proxy)

This compound isotopes are powerful tracers in environmental studies, particularly for reconstructing past atmospheric and oceanic processes. Their chemical inertness ensures that their isotopic signature reflects their original fluid sources mdpi.com.

Eolian Dust Proxy: this compound in sedimentary archives primarily originates from two distinct sources: terrestrial continental dust, which is rich in radiogenic He, and cosmic dust particles, which contain implanted solar-wind He gfz-potsdam.deharvard.edu. The He/He isotopic ratio of these two endmembers differs by approximately four orders of magnitude, with extraterrestrial ratios ranging from and terrestrial ratios from gfz-potsdam.de. This significant difference allows for the calculation of the relative contribution from each source, making this compound isotopes ideal proxies for monitoring fluxes of continental and cosmic dust gfz-potsdam.de.

Applications of He as a proxy for eolian dust have gained attention recently, with records extracted from marine sediments, ice cores, and corals gfz-potsdam.deharvard.eduifremer.frresearchgate.netcolumbia.edu. Terrestrial He (He) is continuously produced by alpha-decay of U/Th series elements within continental rock matrices and is concentrated in accessory minerals ifremer.fr. Extraterrestrial He (He) serves as a constant flux proxy, enabling the determination of dust flux records independent of biases caused by lateral sediment transport harvard.edu. By analyzing both He and He, researchers can reconstruct eolian dust transport, infer environmental conditions of dust source regions, and gain insights into paleoclimatic records gfz-potsdam.deharvard.edu.

Groundwater Tracing and Dating: this compound isotopes are widely used to trace water sources in various geological settings, including shallow groundwater and basinal brines mdpi.com. The accumulation of radiogenic He in deep groundwaters, resulting from the subsurface alpha-decay of U- and Th-series elements, allows for the estimation of groundwater travel times over scales of to years usgs.gov. For younger waters, the decay of tritium (B154650) (H) to He provides a dating tool, with H/He ages reflecting hydraulic ages in systems with piston flow and minimal mixing, useful for timescales ranging from months to a few decades usgs.govwhoi.edu.

Quantum Phenomena and Advanced Condensed Matter Physics Research

Superfluidity in Helium-4 and This compound-3 (B1234947) Systems

Superfluidity is a state of matter characterized by zero viscosity, allowing a fluid to flow without any loss of kinetic energy wikipedia.orgcryospain.com. This exotic state occurs in both this compound-4 and this compound-3 when cooled to cryogenic temperatures wikipedia.org. The discovery of superfluidity in this compound-4 by Pyotr Kapitsa, John F. Allen, and Don Misener in 1937 marked a significant milestone in low-temperature physics wikipedia.orgwikipedia.org. The superfluid transition in this compound-3, occurring at much lower temperatures, was discovered by David Lee, Douglas Osheroff, and Robert Coleman Richardson in the early 1970s, earning them the 1996 Nobel Prize in Physics nobelprize.orgwikipedia.org.

The fundamental difference in their superfluid behavior stems from their atomic structure and quantum statistics. This compound-4 atoms are bosons, possessing an integer spin, and their superfluidity is understood as a manifestation of Bose-Einstein condensation in an interacting system cryospain.comwikipedia.org. In contrast, this compound-3 atoms are fermions, with a half-integer spin. They achieve superfluidity by forming Cooper pairs, analogous to electron pairing in superconductivity, where two fermionic atoms bind to form a composite boson, which then undergoes condensation wikipedia.orgwikipedia.orgstanford.edu. This pairing occurs at significantly lower temperatures for this compound-3 (around 2.5 mK) compared to this compound-4 (2.17 K) wikipedia.orgstanford.edu.

Macroscopic Quantum State Characterization and Phenomenological Studies

Superfluid this compound is considered a macroscopic quantum system, similar to superconductors and Bose-Einstein condensates, where quantum mechanical behaviors are observed on a scale much larger than atomic dimensions aip.orgnobelprize.orgarxiv.org. The superfluid state can be characterized by a complex wavefunction, where the gradient of its phase factor is proportional to the superfluid velocity aip.org.

Phenomenological theories, such as the Landau two-fluid model, have been highly successful in explaining the properties of superfluid this compound-4 (He II) wikipedia.orgaip.orgcern.ch. This model describes He II as a mixture of two interpenetrating components: a normal fluid component with properties of a conventional viscous fluid, and a superfluid component with zero viscosity and zero entropy wikipedia.orgarxiv.org. At finite temperatures, these two components can have separate velocity fields and interact in a non-trivial manner github.iopnas.org. Experiments have shown that this compound-4 transitions to a superfluid within a range of temperatures from approximately 2.55 K to 2.17 K, with the lambda (λ)-point (2.17 K) marking the end of this transition stanford.edustanford.edu.

Quantum Vortices and Quantum Turbulence Dynamics in Superfluids

A defining characteristic of superfluids, when stirred or subjected to flow above a critical velocity, is the formation of quantized vortices wikipedia.orggithub.iowikipedia.orgresearchgate.net. Unlike ordinary liquids that can swirl freely, superfluid this compound confines all rotational motion to these ultra-thin, hollow tubes, which maintain precisely fixed circulation amounts dictated by quantum mechanical principles fsu.edu. These quantum vortices are topological defects wikipedia.orgaalto.fi. The existence of quantized vortex lines in superfluid this compound was experimentally established in the 1950s by Hall and Vinen, and quantized vortex rings were later established by Rayfield and Reif in the 1960s wikipedia.orgaps.org.

Quantum turbulence refers to the stochastic motion of quantum fluids like superfluid this compound-4 and this compound-3-B, which exhibit pure superfluidity at zero temperature and two-fluid behavior at finite, low temperatures pnas.org. Recent research has revealed unprecedented insights into quantized vortex dynamics in superfluid this compound, demonstrating that when these vortices intersect and reconnect, they consistently separate faster than their initial approach velocity, generating irreversible energy bursts that characterize quantum turbulence across diverse fluid systems fsu.edu. Experiments using techniques like injecting tiny frozen deuterium (B1214612) particles into superfluid this compound and capturing their movement with laser sheets and high-speed cameras have allowed for the visualization and study of these microscopic quantum tornadoes fsu.edu.

Topological Superfluidity and its Relevance to Quantum Computation

Superfluid this compound-3 is of significant theoretical interest as it is the only known odd-parity 'topological' superfluid uwaterloo.ca. Topological superfluids are a class of materials that can host Majorana fermions, which are particles that are their own antiparticles aalto.firoyalholloway.ac.uk. These Majorana fermions are theorized to exist as topologically protected zero-energy bound states at the surfaces or interfaces of superfluid this compound-3 aalto.fiuwaterloo.caroyalholloway.ac.uk.

The unique properties of topological superfluids, particularly the potential for manipulating Majorana fermions, are highly relevant to the development of fault-tolerant quantum computation aalto.firoyalholloway.ac.ukcornell.eduresearchgate.net. The robustness of these surface/edge states, arising from bulk-surface correspondence and momentum space topology, makes them promising candidates for quantum information storage and error correction researchgate.net. Research on mesoscopic superfluid this compound-3 aims to assess the feasibility of topologically protected quantum computation by studying the fragility of surface-bound states and exploring techniques like Majorana braiding aalto.fiuwaterloo.caroyalholloway.ac.uk.

Theoretical Frameworks for Superfluid this compound

Theoretical frameworks are crucial for understanding the complex behavior of superfluid this compound.

BCS Gap Function Analysis in Superfluid this compound-3

The superfluid transition in this compound-3 is described by a generalization of the BCS (Bardeen-Cooper-Schrieffer) theory of superconductivity wikipedia.orgwikipedia.org. In this context, Cooper pairing occurs between this compound atoms rather than electrons, and the attractive interaction is mediated by spin fluctuations wikipedia.org. This compound-3 can exhibit at least three different superfluid phases, one of which appears only in the presence of a magnetic field nobelprize.org. In a zero magnetic field, there are two distinct superfluid phases: the A-phase and the B-phase wikipedia.org. The B-phase is the low-temperature, low-pressure phase with an isotropic energy gap, while the A-phase is the higher temperature, higher pressure phase, stabilized by a magnetic field, and characterized by two point nodes in its energy gap wikipedia.org. The existence of multiple phases indicates that this compound-3 is an unconventional superfluid, breaking additional symmetries beyond gauge symmetry, and is characterized as a p-wave superfluid with spin one (S=1) and angular momentum one (L=1) wikipedia.org.

Quasiparticle Dynamics and Interfacial Phenomena

In superfluid this compound, thermal fluctuations can break Cooper pairs, creating quasiparticles that propagate through the superfluid physicsworld.com. These quasiparticles, also known as excitations, are crucial for understanding the dynamics of superfluids at finite temperatures physicsworld.comcameronscott.co.uk. The flow of a superfluid at non-zero temperature can be interpreted as a gas of non-interacting quasiparticles cameronscott.co.uk.

A phenomenon called Andreev reflection occurs when propagating quasiparticles encounter regions where their energy is forbidden, causing them to be reflected physicsworld.comaps.org. This process can be triggered by quantized vortices, which shift the forbidden energy range for quasiparticles in the fluid depending on their distance from the vortex physicsworld.comaps.org. Researchers have developed techniques, such as a "quasiparticle camera," to image the complex tangles of vortices that form inside a this compound-3 superfluid, providing insights into the behavior of quantum fluids physicsworld.com.

Interfacial phenomena in superfluid this compound, particularly at solid-superfluid interfaces, also present unique research areas. One such phenomenon is the Kapitza thermal boundary resistance, where heat flowing across a solid in contact with superfluid this compound encounters strong thermal resistance at the interface icmp.lviv.uanih.gov. This resistance is related to the acoustic impedance mismatch between the media and the difficulty of phonons passing through the interface icmp.lviv.uanih.gov. Research continues to explore the interaction of phonons at these interfaces and the factors influencing heat transfer, such as surface roughness, which can amplify heat flux through spatial resonant mechanisms icmp.lviv.uanih.gov.

Data Tables

Property	This compound-4 Superfluid (He II)	This compound-3 Superfluid
Superfluid Transition Temp.	2.17 K wikipedia.orgstanford.edu	2.5 mK wikipedia.orgwikipedia.orgstanford.edu
Atomic Type	Boson cryospain.comwikipedia.org	Fermion (forms Cooper pairs) cryospain.comwikipedia.orgwikipedia.org
Viscosity	Zero wikipedia.orgcryospain.comwikipedia.org	Zero physicsworld.com
Entropy	Zero (superfluid component) wikipedia.org	-
Thermal Conductivity	Very High wikipedia.orgaip.org	-
Number of Superfluid Phases	One (He II)	At least three nobelprize.orgwikipedia.org
Pairing Mechanism (He-3)	N/A	Cooper pairs mediated by spin fluctuations wikipedia.orgwikipedia.org

Astrophysical and Cosmological Investigations

Primordial Helium Abundance Determination

The primordial this compound abundance (Yp) refers to the mass fraction of this compound produced during the very early stages of the universe, before significant stellar nucleosynthesis began. Its precise determination is a cornerstone of modern cosmology.

Big Bang Nucleosynthesis (BBN) describes the formation of light atomic nuclei, including hydrogen, this compound, and lithium, in the first few minutes after the Big Bang. During this epoch, a quark-gluon plasma condensed into protons and neutrons, which then fused to form heavier nuclei as the universe cooled. energy.gov this compound-4 (⁴He) is the primary nuclide produced during BBN, accounting for approximately 25% of the baryonic mass of the universe. libretexts.orgwikipedia.orgberkeley.eduepj-conferences.orglibretexts.orglbl.gov

The amount of ⁴He synthesized during BBN is highly sensitive to the expansion rate of the universe and the baryon-to-photon ratio (η). libretexts.orgberkeley.edulibretexts.orgarxiv.org Standard BBN models, which assume three light neutrino species (Neff = 3), predict a primordial this compound mass fraction (Yp) that is remarkably consistent with observations. For instance, predictions range from Yp ≈ 0.2486 ± 0.0002 to 0.2449 ± 0.0040. oup.comrochester.edumdpi.com With the baryon density precisely determined by Cosmic Microwave Background (CMB) observations, Standard BBN becomes a parameter-free theory, allowing for accurate predictions of light element abundances. lbl.govresearchgate.netlbl.govcaltech.edu

Table 1: Predicted Primordial this compound Abundance (Yp) from Standard BBN Models

Source	Predicted Yp Value	Effective Number of Neutrino Species (Neff)
Cyburt, Fields, & Olive (2008) rochester.edu	0.2486 ± 0.0002	-
Planck Collaboration XIII (2016) oup.com	0.24467 ± 0.0002	-
Planck Collaboration et al. mdpi.com	0.2449 ± 0.0040 (68% CL)	-

Determining the primordial this compound abundance observationally is a complex task, as stellar nucleosynthesis has enriched the universe with heavier elements over cosmic time. Therefore, astronomers seek environments that have undergone minimal chemical evolution.

HII Regions: The most common method involves observing metal-poor HII regions, which are ionized gas clouds found in blue compact dwarf galaxies. These galaxies are considered chemically unevolved, meaning their composition is close to the primordial state. libretexts.orglbl.govunipd.itresearchgate.netoup.comosti.govarxiv.orgeinstein-online.info The methodology entails measuring the intensities of this compound and hydrogen emission lines in their spectra. By analyzing the this compound mass fraction (Y) and metallicity (Z, often traced by oxygen abundance, O/H) of a sample of these regions, a linear relationship (Y-O/H diagram) can be constructed. Extrapolating this linear fit to zero metallicity (Z=0) yields an estimate of the primordial this compound abundance (Yp). libretexts.orglbl.govarxiv.orgoup.comunipd.itresearchgate.net

Recent determinations of Yp using this approach include:

Table 2: Observed Primordial this compound Abundance (Yp) from HII Regions

Source	Observed Yp Value
Aver, Olive & Skillman (2015) oup.com	0.2449 ± 0.004
Peimbert, Peimbert & Luridiana (2016) oup.com	0.2446 ± 0.0029
Peimbert, Peimbert & Luridiana (2016) unam.mxscielo.org.mxiac.es	0.2446 ± 0.0029
Kurichin et al. (2021) unipd.it	0.2448 ± 0.0033
Valerdi et al. (2021) unipd.it	0.2470 ± 0.0020
Izotov, Thuan & Guseva (2014) oup.com	0.2551 ± 0.0022
Izotov et al. (2021) researchgate.net	0.2462 ± 0.0022

Despite significant progress, these determinations are still limited by systematic uncertainties, such as those related to theoretical He I emissivities. libretexts.orgrochester.eduosti.gov

Intergalactic Medium (IGM): An alternative and promising approach to infer primordial this compound abundance involves analyzing quasar absorption lines. This technique utilizes the absorption spectrum of metal-poor gas clouds in the intergalactic medium at high redshifts (z~1-2) against the light of distant quasars. libretexts.orgresearchgate.netdur.ac.uk This method offers the advantage that this compound in the IGM is considered purely primordial, as there are no stellar processes to produce or destroy ⁴He during the first ~400,000 years after BBN. libretexts.org Cooke and Fumagali (2018) reported an estimate of Yp = 0.250 ± 0.033 from the absorption spectrum of an intergalactic gas at z = 1.724. unipd.it

The precise measurement of the primordial this compound abundance (Yp) serves as a critical test for the Standard Big Bang Nucleosynthesis (SBBN) model and provides strong constraints on various cosmological parameters. lbl.govarxiv.orgunam.mxscielo.org.mx

One significant constraint derived from Yp measurements, when combined with BBN calculations, is on the effective number of relativistic neutrino species (Neff). Neff quantifies the total radiation energy density in the early universe, including contributions from known neutrinos and any hypothetical relativistic particles. Standard Model BBN assumes Neff = 3. A deviation from this value could indicate the presence of additional neutrino families or other new physics. lbl.govlbl.govresearchgate.netunam.mxscielo.org.mxaps.orgarxiv.orgnasa.gov

Observed Yp values, when combined with primordial nucleosynthesis computations, have yielded results for Neff consistent with three neutrino families. For example, studies have found Neff = 2.90 ± 0.22 unam.mxscielo.org.mxiac.es and Neff = 2.95 ± 0.16. researchgate.net

Table 3: Constraints on Effective Number of Neutrino Species (Neff) from Primordial this compound Abundance

Source	Neff Value
Peimbert, Peimbert & Luridiana (2016) unam.mxscielo.org.mxiac.es	2.90 ± 0.22
Izotov et al. (2021) researchgate.net	2.95 ± 0.16
Planck analysis (2022) lbl.govlbl.gov	2.843 ± 0.154 (68% CL)

Furthermore, the primordial this compound abundance impacts the Cosmic Microwave Background (CMB) power spectrum, particularly the damping tail, as it affects the free electron density during the recombination epoch. libretexts.orglbl.govmdpi.comarxiv.orguniroma1.it CMB observations, such as those from the Planck satellite, provide independent constraints on Yp and other cosmological parameters, including the baryon density parameter (Ωb h²). The consistency between Yp values derived from HII regions and those inferred from CMB data provides strong evidence for the concordance cosmological model. lbl.govmdpi.comlbl.gov

Observational Methodologies from HII Regions and Intergalactic Medium

Stellar Evolution and Galactic Chemical Evolution Studies

This compound plays a fundamental role in the life cycle of stars and the chemical enrichment of galaxies.

Stars are the cosmic factories where heavier elements, including a significant portion of the universe's this compound beyond its primordial abundance, are synthesized through nuclear fusion.

This compound Production in Stars:

Main Sequence Stars: In main sequence stars like our Sun, hydrogen nuclei fuse to form this compound in their cores. The primary process is the proton-proton chain reaction , where four hydrogen nuclei combine to produce one this compound-4 nucleus. nasa.govsavemyexams.comscienceready.com.aubritannica.com In more massive stars, the CNO (Carbon-Nitrogen-Oxygen) cycle also contributes to this compound production, using carbon, nitrogen, and oxygen as catalysts. scienceready.com.au These fusion processes release immense amounts of energy, providing the pressure that balances a star's gravitational collapse. nasa.govsavemyexams.com

Post-Main Sequence Stars: As stars evolve off the main sequence and their hydrogen fuel in the core depletes, their cores contract and heat up. If the core temperature reaches approximately 100 million Kelvin, this compound fusion begins through the triple-alpha process , where three this compound-4 nuclei fuse to form carbon-12. scienceready.com.au This process occurs in stars like red giants and Asymptotic Giant Branch (AGB) stars. nasa.govoup.comarxiv.org

Stellar Spectroscopy: Stellar spectroscopy is a crucial tool for determining the chemical composition, including this compound abundance, of stars and stellar populations. By analyzing the absorption and emission lines in a star's spectrum, astronomers can infer the presence and quantity of various elements. oup.comarxiv.org Spectroscopic measurements of this compound typically require hot stars, making them suitable for probing young stellar populations. oup.comarxiv.org

Beyond direct spectroscopy, other techniques are employed to estimate this compound abundances in stellar clusters:

Isochrone Fitting: Comparing observed stellar properties (luminosity, temperature) with theoretical evolutionary tracks (isochrones) that incorporate different this compound abundances. oup.comarxiv.org

Eclipsing Binaries: Analyzing the properties of binary star systems where one star periodically eclipses the other, providing precise measurements of stellar parameters that can constrain this compound content. oup.comarxiv.org

Asteroseismic Analysis: Studying the oscillations of stars, which are sensitive to their internal structure and composition, including this compound abundance. oup.comarxiv.org

Modeling galactic chemical evolution involves tracking the production and distribution of elements, including this compound, over cosmic time within galaxies. These models account for primordial abundances, stellar nucleosynthesis, and the ejection of processed material back into the interstellar medium. arxiv.orgscielo.org.mxoup.comarxiv.org

A key aspect of these models is the relationship between this compound abundance and metallicity (ΔY/ΔZ). This ratio indicates how much this compound is produced for a given amount of heavier elements. arxiv.orgunipd.itoup.com Studies show that the this compound mass fraction increases with metallicity, reflecting the continuous enrichment of galaxies by stellar processes. arxiv.orgunipd.it

Furthermore, the modeling of this compound abundance extends to understanding multiple stellar populations within globular clusters. Many globular clusters exhibit variations in light elements, and models suggest that second-generation stars within these clusters should show different levels of this compound enrichment compared to first-generation stars. ru.nl Investigating this compound enrichment in these stellar populations helps constrain theoretical models of cluster formation and evolution. For instance, some studies indicate substantial this compound enrichment (e.g., δY = 0.08 to ≥ 0.12) in certain Magellanic Cloud globular clusters, with this compound-enriched stars potentially comprising a significant fraction of the total stellar population. Variations in this compound abundance can also impact stellar evolution, affecting parameters such as the main-sequence lifetime of stars. oup.com

Advanced Research Methodologies and Instrumental Applications

Helium in Cryogenic Systems for Scientific Research

Cryogenics, the science of extremely low temperatures, heavily relies on liquid this compound to cool materials and systems to near absolute zero. This is crucial for maintaining the operational efficiency and enabling the unique phenomena observed in advanced scientific research.

Liquid this compound is the primary coolant for superconducting magnets used in Magnetic Resonance Imaging (MRI) and Nuclear Magnetic Resonance (NMR) spectroscopy cryogen.co.invinaindgas.commagnetica.com. These powerful magnets must maintain a superconducting state, where electrical resistance is virtually zero, to generate the strong and stable magnetic fields essential for high-resolution imaging and structural chemistry analysis vinaindgas.commagnetica.combruker.com. Superconducting coils, often made from niobium-titanium or niobium, are immersed in liquid this compound, typically at 4.2 K, to achieve and sustain superconductivity bruker.comphysicsworld.com. Further sub-cooling to approximately 2 K can enhance the critical current of the superconducting wires, leading to even higher magnetic fields bruker.com. The efficient cooling provided by liquid this compound ensures the continuous and reliable operation of these critical diagnostic and research instruments vinaindgas.com.

In high-energy physics, this compound, particularly in its superfluid state (this compound II), is extensively used to cool superconducting electromagnets and radio-frequency (SRF) cavities in particle accelerators, such as the Large Hadron Collider (LHC) at CERN physicsworld.comdemaco-cryogenics.comresearchgate.netcryospain.comwikipedia.org. These components are vital for bending, focusing, and accelerating particle beams to enormous energy levels physicsworld.comfsu.edulumenlearning.com. Superconducting magnets, often made of niobium-titanium, operate below 9 K, but cooling them to superfluid temperatures (below 2.2 K, often 1.9 K for LHC) allows for higher current densities and stronger magnetic fields physicsworld.comresearchgate.net. Similarly, niobium SRF cavities perform more efficiently at superfluid temperatures, consuming less energy for acceleration physicsworld.com. This compound II's exceptionally high effective thermal conductivity makes it an ideal coolant, efficiently removing heat and preventing boiling, which is a significant advantage in these large-scale, high-precision experiments physicsworld.comwikipedia.orgmdpi.comosti.gov.

This compound, especially its isotopes This compound-3 (B1234947) (³He) and this compound-4 (⁴He), is fundamental to ultra-low temperature physics, enabling researchers to explore quantum phenomena near absolute zero (millikelvin to microkelvin temperatures) nationalmaglab.orgsaske.skkyoto-u.ac.jproyalholloway.ac.ukresearchgate.net. At these extreme conditions, thermal fluctuations diminish, allowing quantum fluctuations to dominate, revealing pristine quantum mechanical worlds researchgate.net. Studies include the investigation of Bose-Einstein condensates, superfluids (fluids with zero friction), and supersolids (a theorized phase of matter) nationalmaglab.orgkyoto-u.ac.jproyalholloway.ac.uk. Liquid this compound's unique properties, such as not solidifying under ambient pressure even at absolute zero, are due to its zero-point vibrational energies preventing lattice formation wikipedia.orgresearchgate.net. Researchers utilize dilution refrigerators, which leverage the properties of this compound isotopes, to reach temperatures as low as 1.5 K and even below 1 mK nationalmaglab.orgsaske.sk. This enables the study of quantum condensates, topological quantum matter, and the behavior of quantum bits (qubits) saske.skkyoto-u.ac.jproyalholloway.ac.uk.

Application in Particle Accelerators and High-Energy Physics Experiments

Analytical Instrumentation Utilizing this compound

Beyond cryogenics, this compound's inertness, low density, and high thermal conductivity make it invaluable in various analytical instruments for precise and sensitive measurements.

This compound is the most widely used carrier gas in Gas Chromatography-Mass Spectrometry (GC-MS), a hyphenated technique that separates and identifies chemical components in a sample daxin-vacuum.commarkes.comchromatographyonline.com. As a carrier gas, this compound transports sample molecules through the chromatographic column, ensuring efficient and consistent elution of analytes daxin-vacuum.com. Its inert nature prevents reactions with sample molecules or the stationary phase, thereby minimizing interference and ensuring accurate analysis daxin-vacuum.comchromatographyonline.com. Furthermore, this compound's high thermal conductivity aids in efficient cooling within the mass spectrometer, preventing overheating of sensitive components, especially during high-energy ionization processes daxin-vacuum.com. While this compound has been the preferred choice due to its performance and established methodologies, its fluctuating supply and increasing cost have led laboratories to explore alternatives like hydrogen markes.comshimadzu.comgcms.czelementlabsolutions.comacs.org.

The this compound Ion Microscope (HIM) has emerged as a versatile tool for nanoscale imaging and nanofabrication, offering sub-10 nm structuring capabilities beilstein-journals.orgnih.govannualreviews.org. HIM utilizes a finely focused beam of this compound ions to achieve high-resolution imaging, with secondary electron-based imaging resolutions down to 0.5 nm, high contrast, and excellent depth of field, even on insulating samples nih.govannualreviews.org. A significant advancement in HIM technology is the integration of Secondary Ion Mass Spectrometry (SIMS) beilstein-journals.orgnih.govnih.gov. This combination, known as HIM-SIMS, expands the instrument's capabilities to include ion-beam-based nanoscale analytics beilstein-journals.org. The SIMS system, specifically designed for HIM, allows for the detection of all elements, differentiation between isotopes, and detection of trace elements nih.govannualreviews.org. It provides mass spectra, depth profiles, and 2D or 3D images with lateral resolutions down to 10 nm, making it invaluable for chemical imaging and analysis in materials science, life sciences, and geology beilstein-journals.orgnih.govnih.govacs.org.

Neutron Detection Systems Employing this compound-3

This compound-3 (³He) has historically been regarded as the "gold standard" for neutron detection systems due to its exceptional properties, including high neutron detection efficiency, excellent discrimination against gamma radiation, non-toxicity, and a relatively low cost in the past. aip.orgscintacor.comresearchgate.net The fundamental principle of ³He neutron detection relies on the nuclear reaction ³He(n,p)³H, where a thermal neutron is absorbed by a ³He nucleus, resulting in the emission of a proton (¹H) and a triton (B1239919) (³H). This reaction releases 764 keV of energy, which is carried away as kinetic energy by the daughter products, leading to an electrical signal that can be detected. mit.edu

The thermal neutron absorption cross-section of ³He is remarkably high, measured at 5330 barns. mit.edumountainscholar.org This cross-section exhibits a 1/v relationship, meaning its efficiency increases as the neutron's kinetic energy decreases, making ³He detectors particularly effective for thermal neutrons. mountainscholar.orgresearchgate.net These detectors find widespread applications in critical areas such as nuclear material assay, safeguards, and various research endeavors. scintacor.commit.edu

Despite its superior performance, the widespread use of ³He has faced significant challenges due to its scarcity. ³He is a rare isotope, primarily produced as a byproduct of nuclear weapon production, and diminishing stockpiles have led to severe shortages and escalating costs. aip.orgscintacor.comresearchgate.netnih.govnmi3.euresearchgate.net This scarcity has driven extensive research into alternative neutron detection technologies. Promising alternatives include Boron-10 (¹⁰B) and Lithium-6 (⁶Li), which also possess high neutron capture cross-sections. For instance, ¹⁰B has a thermal neutron absorption cross-section of 3835 barns, while ⁶Li has 940 barns. tennessee.edu Efforts are underway to develop detectors utilizing these alternatives to meet the demand for neutron detection capabilities. aip.orgnih.govnmi3.euresearchgate.nettennessee.edunumberanalytics.comgao.gov

Table 1: Comparison of Thermal Neutron Absorption Cross-Sections for Key Detector Materials

Nuclide	Reaction	Thermal Absorption Cross Section (barns)
This compound-3	³He(n,p)³H	5333 tennessee.edu
Boron-10	¹⁰B(n,⁷Li)α	3835 tennessee.edu
Lithium-6	⁶Li(n,α)³H	940 tennessee.edu

Experimental Techniques for Nuclear Structure Probing

This compound isotopes are central to several advanced experimental techniques aimed at elucidating the fundamental structure of atomic nuclei and refining fundamental physical constants.

Muonic this compound Studies for Nuclear Radius Determination and Fundamental Constants

Muonic this compound refers to an exotic atom where a negatively charged muon replaces one of the electrons orbiting the this compound nucleus. europa.eueurekalert.orgarxiv.org Due to the muon's mass being approximately 200 times greater than that of an electron, it orbits significantly closer to the nucleus. This proximity renders muonic atoms exceptionally sensitive to the nucleus's finite size and internal structure. europa.eueurekalert.orgarxiv.orgcern.chsissa.it

Studies involving muonic this compound are crucial for determining nuclear charge radii with unprecedented precision, particularly for the isotopes this compound-3 (³He) and this compound-4 (⁴He). europa.eueurekalert.org The CREMA (Charge RAdius Experiment with Muonic Atoms) Collaboration has conducted groundbreaking measurements of the 2S-2P transitions in muonic this compound-4 and this compound-3 ions. europa.eueurekalert.org These measurements have yielded charge radii with significantly higher precision compared to traditional methods such as elastic electron scattering and isotope shift measurements in regular electronic this compound atoms. europa.eueurekalert.org

Muonic this compound studies have played a pivotal role in addressing the "proton radius puzzle," a persistent discrepancy between the proton's charge radius determined from electronic hydrogen spectroscopy and electron-proton scattering versus that obtained from muonic hydrogen spectroscopy. europa.euarxiv.orgcern.chsissa.itcerncourier.com Furthermore, these experiments contribute to the refinement of fundamental physical constants, including the Rydberg constant. europa.eueurekalert.orgcern.charxiv.org Recent findings from muonic this compound-3 experiments have established the most accurate value to date for its charge radius, measured at 1.97007 ± 0.00097 femtometers. eurekalert.org These highly precise results, including the exact difference in charge radii between this compound-3 and this compound-4, align well with recent independent experiments conducted on regular this compound. eurekalert.org

Table 2: Charge Radius of this compound-3 from Muonic this compound Studies

Isotope	Charge Radius (fm)	Precision	Source
This compound-3	1.97007 ± 0.00097	Unprecedented	eurekalert.org

Electron Scattering Experiments on this compound Nuclei to Investigate Excited States

Electron scattering experiments serve as a powerful tool for probing the internal structure and excited states of atomic nuclei. uni-mainz.deaip.orgenergy.govazoquantum.com The nucleus of a ⁴He atom, also known as an alpha particle, is composed of two protons and two neutrons. Its relatively simple composition makes it an ideal system for systematic investigations of nuclear forces and for testing theoretical models. uni-mainz.deaip.orgenergy.govazoquantum.com

Recent experiments conducted at the Mainz electron accelerator (MAMI) in Germany have precisely measured the excitation of the alpha particle from its ground state to its first excited state, designated as 0⁺₂. uni-mainz.deaip.orgenergy.govazoquantum.comaps.org Initially, these high-precision measurements revealed a significant discrepancy between the experimental results and theoretical predictions derived from chiral effective field theory (χEFT). uni-mainz.deaip.orgenergy.govazoquantum.comaps.org The theoretical models predicted values for the excitation of ⁴He to its 0⁺₂ state that were as much as twofold greater than the experimentally observed values. aip.orgaps.org

The 0⁺₂ excited state of ⁴He is unbound, meaning it lies just above the energy threshold required for the nucleus to decay into a proton and a hydrogen-3 nucleus. energy.govazoquantum.comaps.org This characteristic makes its properties highly sensitive to the small energy gap between the excited state and the decay threshold. energy.govazoquantum.com Subsequent new theoretical calculations have successfully resolved this discrepancy by accurately reproducing this critical energy difference, thereby bringing the theoretical predictions into strong agreement with the experimental data. energy.govazoquantum.comaps.org This resolution highlights the intricate nature of nuclear forces and the importance of precise theoretical modeling.

Table 3: Electron Scattering Results for ⁴He Excitation

Measurement Parameter	Initial Theoretical Prediction (χEFT)	Experimental Observation (MAMI)	Status
⁴He to 0⁺₂ Excitation	Up to twofold greater than observed aip.orgaps.org	Measured with unprecedented accuracy uni-mainz.deaip.orgenergy.govazoquantum.comaps.org	Initial Discrepancy Resolved by New Calculations energy.govazoquantum.comaps.org

Quantum Fluid Dynamics Research Platforms (e.g., Analog Black Holes)

Superfluid this compound, particularly the isotope this compound-4 (⁴He) when cooled to extremely low temperatures (below -271 °C), exhibits extraordinary quantum properties, most notably zero viscosity. nottingham.ac.ukncl.ac.ukearth.cominnovationnewsnetwork.comsciencealert.comicvtank.com This frictionless flow and other quantum mechanical behaviors make superfluid this compound an exceptional medium for creating quantum fluid dynamics research platforms, including those used to simulate complex phenomena like analog black holes. nottingham.ac.ukncl.ac.ukearth.cominnovationnewsnetwork.comsciencealert.comicvtank.comkcl.ac.uk

Scientists have successfully created "quantum tornados" – large, stable swirling vortices within superfluid this compound – which are designed to mimic the gravitational conditions found near rotating black holes. nottingham.ac.ukncl.ac.ukearth.cominnovationnewsnetwork.comsciencealert.comicvtank.comkcl.ac.uk By meticulously observing the minute wave dynamics on the surface of the superfluid, researchers can gain detailed insights into how analog black holes behave and interact with their surrounding environments. nottingham.ac.ukncl.ac.ukearth.comsciencealert.comicvtank.com

This innovative experimental approach provides a unique laboratory setting to explore fundamental aspects of curved spacetime and astrophysical phenomena, offering new avenues for understanding quantum gravity and cosmology. nottingham.ac.ukncl.ac.ukearth.cominnovationnewsnetwork.comsciencealert.comicvtank.comkcl.ac.ukarxiv.org Experiments have revealed intriguing parallels between the vortex flow in superfluid this compound and the gravitational influence of black holes on spacetime. Researchers have observed phenomena such as standing waves analogous to black hole bound states and excitations that mimic the "ringdown" of a newly formed black hole. sciencealert.com

The use of superfluid this compound marks a significant advancement over earlier experiments that utilized water to simulate black holes. The extremely low viscosity of superfluid this compound allows for far more detailed and accurate studies of surface wave dynamics, providing a more realistic analog to the frictionless nature of spacetime around black holes. nottingham.ac.ukearth.comsciencealert.comicvtank.comkcl.ac.uk Furthermore, research has demonstrated the existence of an entanglement area law in superfluid this compound, similar to that governing black holes, suggesting that information within a three-dimensional volume can be effectively encoded on its two-dimensional boundary. funsizephysics.com

Table 4: Key Characteristics of Superfluid this compound as an Analog Black Hole Platform

Property	Description	Significance for Analog Black Holes
Temperature	Below -271 °C	Induces superfluidity and quantum properties nottingham.ac.ukearth.comsciencealert.comicvtank.com
Viscosity	Zero	Mimics frictionless spacetime around black holes nottingham.ac.ukearth.comsciencealert.comicvtank.comkcl.ac.uk
Experimental Setup	"Quantum Tornado" (Giant Vortex)	Creates gravitational conditions analogous to rotating black holes nottingham.ac.ukncl.ac.ukearth.cominnovationnewsnetwork.comsciencealert.comicvtank.comkcl.ac.uk
Observed Phenomena	Surface wave dynamics, standing waves, excitations	Analogous to black hole behavior, bound states, and ringdown nottingham.ac.ukearth.comsciencealert.comicvtank.com
Research Impact	Probes quantum gravity, curved spacetime, fundamental constants	Offers insights into astrophysical phenomena in a laboratory setting nottingham.ac.ukncl.ac.ukearth.cominnovationnewsnetwork.comsciencealert.comicvtank.comkcl.ac.ukarxiv.org

Frontiers in Helium Research and Theoretical Advancements

Emerging Applications and Future Research Directions

Potential in Advanced Propulsion Systems Research

Helium plays a critical and multifaceted role in the research and development of advanced propulsion systems, primarily due to its non-reactive nature and extremely low boiling point. In rocket propulsion, gaseous this compound is extensively used for fuel tank pressurization. Its inertness ensures it does not react with propellants, providing a safe and efficient mechanism to push liquid fuel into engines during liftoff and maintaining stable tank pressure as fuel is consumed air-source.comcivilsdaily.comeconomictimes.comindianexpress.com. This application is vital for ensuring a consistent flow of fuel, which is essential for sustained thrust during ascent civilsdaily.comindianexpress.com. For instance, NASA's Artemis program and SpaceX's Falcon 9 rockets utilize this compound in their launch systems for this purpose air-source.com.

Beyond pressurization, this compound is crucial for cryogenic cooling systems within spacecraft and satellites. Its ability to achieve temperatures near absolute zero makes it ideal for cooling sensitive equipment such as infrared and X-ray detectors, which must operate at ultra-low temperatures to prevent thermal noise from interfering with measurements air-source.comcryospain.com. It is also employed to cool superconducting magnets in various space mission instruments cryospain.com.

Emerging research is exploring even more innovative uses. The Synergistic Air-Breathing Rocket Engine (SABRE) technology, a hybrid hypersonic air-breathing rocket engine, relies on liquid this compound and hydrogen for its operation. This system can cool incoming air from 1000°C to -150°C in a fraction of a second, showcasing this compound's extreme cooling capabilities in a high-performance aerospace context cryospain.com. Furthermore, superfluid this compound, with its unique quantum properties, is being investigated as a promising candidate for revolutionizing cryogenic and propulsion systems in aerospace applications. Studies delve into the quantum mechanics governing superfluidity, including the formation of quantum vortices and the role of Bose-Einstein condensates (BECs), suggesting potential for unprecedented efficiency and reliability in future deep space exploration osf.ioresearchgate.net.

Recent theoretical advancements also highlight this compound's potential to enhance rocket performance. Chinese researchers have explored injecting this compound into solid-fuel rocket motors, finding that this technique could significantly increase specific impulse efficiency by 5.77% and provide up to 300% more thrust on demand secretprojects.co.uk. This method also dramatically reduces the rocket's exhaust temperature by 1,327°C, which could make plumes much harder to detect by heat-seeking sensors, thereby improving missile survivability secretprojects.co.uk. Despite its utility, this compound's small atomic size and low molecular weight make it prone to leaks, a challenge observed in missions like Boeing's Starliner and SpaceX's Polaris Dawn, though this property also makes leaks easily detectable, serving as a valuable fault detection tool civilsdaily.comeconomictimes.comindianexpress.com.

Innovations in this compound Management and Conservation for Research Sustainability

Given that this compound is a non-renewable resource with limited terrestrial reserves, and once released into the atmosphere, it escapes into space, innovations in its management and conservation are paramount for research sustainability acs.orginnovationnewsnetwork.combrocku.ca. The increasing scarcity and rising costs of this compound have driven significant advancements in recycling and recovery technologies innovationnewsnetwork.comelectronicsbuzz.instantec.com.

A primary innovation is the development and implementation of closed-loop this compound recovery systems. These sophisticated setups capture evaporated this compound gas from instruments that rely on its cryogenic properties, such as Nuclear Magnetic Resonance (NMR) spectrometers and Magnetic Resonance Imaging (MRI) machines, then purify and re-liquefy it for reuse brocku.castantec.comcuny.eduuoguelph.ca. Such systems can achieve high recovery rates, often exceeding 90% brocku.cacuny.edubrocku.caaip.org.

The adoption of these systems offers substantial benefits for research institutions:

Cost Savings: By recycling this compound, institutions can significantly reduce their reliance on new purchases, leading to considerable cost reductions. For example, the University of Guelph's this compound recovery system reduced their annual this compound volume needed to 6-9% of previous levels, saving over $135,000 per year uoguelph.ca. Brock University's system recycles 90% of its this compound, liquefying up to 20 liters daily brocku.cabrocku.ca. The CUNY Advanced Science Research Center's system, implemented since 2021, has also saved thousands of dollars by recycling approximately 90% of the this compound used in their NMR facilities cuny.edu.

Supply Reliability: During periods of global this compound shortages, when suppliers often prioritize medical applications, recovery systems provide a buffer, enhancing the self-sufficiency of research facilities and ensuring a stable supply for critical experiments uoguelph.ca.

Environmental Impact: Recovering and reusing this compound has a significantly smaller carbon footprint compared to producing and supplying new liquid this compound aip.org.

Beyond direct recycling, innovations in this compound extraction techniques are also contributing to sustainability. Membrane technology, utilizing materials like polybenzimidazole (PBI), allows for more efficient and less energy-intensive separation of this compound from natural gas reserves compared to traditional cryogenic processes electronicsbuzz.inramdon.cominnovationnewsnetwork.com. Advances in purification techniques, including improved membrane materials and real-time monitoring systems, are also crucial for maintaining the high purity levels required for scientific applications electronicsbuzz.inramdon.com.

The integration of these advanced technologies and the adoption of conservation practices, including optimizing this compound usage and developing supportive policies, are essential for ensuring the long-term availability of this compound for future generations of scientific research air-source.cominnovationnewsnetwork.comelectronicsbuzz.inramdon.com.

Table 1: this compound Properties and Applications in Advanced Propulsion

Property	Value / Characteristic	Application in Propulsion Systems	Reference
Atomic Number	2	Second lightest element after hydrogen, reduces rocket weight	civilsdaily.comeconomictimes.comindianexpress.com
Boiling Point (at 1 atm)	-268.9°C (-452°F)	Ideal for cryogenic cooling of sensitive equipment and propellants	air-source.comcivilsdaily.comeconomictimes.comindianexpress.comcryospain.com
Chemical Reactivity	Inert (non-reactive)	Safe for fuel tank pressurization, prevents combustion instability	air-source.comcivilsdaily.comeconomictimes.comindianexpress.comcryospain.comsecretprojects.co.uk
Atomic Size	Small	Prone to leaks, but also useful for leak detection	civilsdaily.comindianexpress.com
Density (gas, at 0°C, 1 atm)	0.166 kg/m ³	Ultralight gas, expands rapidly when injected into combustion chamber	secretprojects.co.uk
Superfluidity	Exhibits unique quantum properties at ultra-low temperatures	Potential for unprecedented efficiency in cryogenic and propulsion systems	osf.ioresearchgate.net

Table 2: this compound Recovery System Performance Examples

Institution	Recovery Rate	Daily Liquefaction Capacity	Annual Cost Savings / Impact	Reference
University of Guelph	91-94%	Not specified	Over $135,000/year saved	uoguelph.ca
Brock University Chemistry Dept.	90%	Up to 20 L	Significant cost reduction	brocku.cabrocku.ca
CUNY Advanced Science Research Center	~90%	Not specified	Thousands of dollars saved	cuny.edu
ISIS Neutron and Muon Source	>90%	Not specified	Reduced carbon footprint	aip.org

Q & A

Q. How does helium’s low boiling point influence experimental design in cryogenic research?

this compound’s boiling point (4.2 K for He-4) necessitates specialized thermal management systems to maintain stable cryogenic conditions. Researchers must account for heat leaks by using multi-layer insulation, superconducting materials, and adiabatic demagnetization refrigerators. Calibration of temperature sensors (e.g., ruthenium oxide thermometers) and redundancy in cooling systems are critical to avoid phase transitions during experiments .

Q. What protocols ensure the purity of this compound gas in laboratory settings?

High-purity this compound (>99.999%) is achieved through cryogenic distillation and adsorption using molecular sieves. Contamination risks (e.g., nitrogen, oxygen) are mitigated via gas chromatography-coupled mass spectrometry for real-time monitoring. Storage in electropolished stainless steel cylinders with minimized dead volume prevents isotopic fractionation .

Q. What are best practices for calibrating this compound-specific instruments like mass spectrometers?

Calibration requires certified reference materials (CRMs) with known He-3/He-4 ratios. A stepwise protocol includes baseline correction using ultra-high-vacuum chambers, linearity checks across isotopic abundance ranges, and cross-validation against secondary ion mass spectrometry (SIMS). Error margins <0.1% are achievable with iterative adjustments to ion source parameters .

Advanced Research Questions

Q. How can contradictions in this compound’s superfluid transition data be resolved?

Discrepancies in critical temperature ($T_c$) measurements often arise from impurities or confinement effects in nanoscale geometries. A systematic approach involves:

• Replicating experiments using ultrapure He-3/He-4 mixtures.
• Applying neutron scattering to map vortex dynamics.
• Comparing results with quantum Monte Carlo simulations to isolate boundary effects .

Q. What methodologies address isotopic separation challenges in this compound-3/helium-4 studies?

Isotopic enrichment employs ultra-low-temperature fractional distillation (≤0.3 K) and quantum sieving via graphene oxide membranes. Advanced techniques like spin-polarized metastable exchange gas pumping enhance separation efficiency by exploiting nuclear spin differences. Purity is validated using quadrupole resonance imaging .

Q. How do this compound’s quantum tunneling properties affect high-energy physics detector design?

this compound’s low mass enables anomalous charge recombination in particle detectors. Mitigation strategies include:

• Monte Carlo modeling of ionization trails in this compound-neon gas mixtures.
• Optimizing drift field strengths to balance resolution and signal-to-noise ratios.
• Benchmarking against argon-based detectors for background rejection .

Q. What computational models predict this compound behavior in extreme astrophysical environments?

Density functional theory (DFT) and path-integral molecular dynamics (PIMD) simulate this compound’s electronic structure under high pressure (e.g., white dwarf interiors). Researchers validate models using X-ray diffraction data from diamond anvil cell experiments and neutrino flux correlations from supernova simulations .

Methodological Frameworks

Q. How should researchers design experiments to study this compound’s role in quantum computing?

• Objective: Characterize coherence times of this compound-vacancy centers in diamond.
• Protocol: Use ion implantation to introduce He+ ions, followed by annealing. Measure spin relaxation via optically detected magnetic resonance (ODMR).
• Controls: Compare with nitrogen-vacancy centers; apply Ramsey interferometry for decoherence mapping .

Q. What statistical methods reconcile conflicting datasets in this compound plasma research?

Bayesian hierarchical modeling accounts for instrument-specific biases (e.g., Langmuir probe calibration). Principal component analysis (PCA) identifies outlier datasets, while bootstrapping quantifies uncertainty in electron temperature ($T_e$) and density ($n_e$) measurements .

Data Collection & Reproducibility

Q. How can machine learning optimize this compound consumption in fusion reactors?

Neural networks trained on tokamak operational data predict optimal He-3 injection rates for plasma stability. Input variables include magnetic confinement metrics, neutral beam injection angles, and residual gas analyzer outputs. Validation requires cross-facility replication (e.g., ITER vs. JET) .

Q. What standards ensure reproducibility in this compound-based nanotechnology experiments?

The ISO 20579:2017 guidelines mandate:

• Cryo-etching parameters (pressure: 10$^{-6}$ mbar, temperature: 5 K).
• AFM tip functionalization with this compound ion beams.
• Open-access deposition of raw data in repositories like Zenodo .